Cas no 132864-60-9 ((1-Cyclopentylpiperidin-4-yl)methanamine)

• Product Name: (1-Cyclopentylpiperidin-4-yl)methanamine
• CAS No: 132864-60-9
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• MDL: MFCD05864491
• CID: 899252
• PubChem ID: 3157468
• Update Time: 2025-07-22

(1-Cyclopentylpiperidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-Cyclopentylpiperidin-4-yl)methanamine
• 1-(1-cyclopentylpiperidin-4-yl)methanamine
• C-(1-Cyclopentyl-piperidin-4-yl)-methylamine
• HMS1697I02
• AKOS AMRC5
• TIMTEC-BB SBB010695
• CHEMBRDG-BB 4003946
• 1-(1-cyclopentylpiperidin-4-yl)methanamine(SALTDATA: FREE)
• CS-0271574
• VS-0331
• 132864-60-9
• 1-(1-Cyclopentylpiperidin-4-yl)methanamine, AldrichCPR
• 1-(1-Cyclopentyl-4-piperidinyl)methanamine
• MFCD05864491
• DTXSID10390126
• 4-Piperidinemethanamine, 1-cyclopentyl-
• AKOS000558577
• SCHEMBL5868081
• SB41182
• F2187-0088
• EN300-237837
• DB-097921

• MDL： MFCD05864491
• Inchi： 1S/C11H22N2/c12-9-10-5-7-13(8-6-10)11-3-1-2-4-11/h10-11H,1-9,12H2
• InChI Key： DBQGQSUQRLEZFR-UHFFFAOYSA-N
• SMILES： N1(CCC(CN)CC1)C1CCCC1

Computed Properties

• Exact Mass: 182.17800
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 2.23790

(1-Cyclopentylpiperidin-4-yl)methanamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (1-Cyclopentylpiperidin-4-yl)methanamine

(1-Cyclopentylpiperidin-4-yl)methanamine: A Comprehensive Overview

The compound (1-Cyclopentylpiperidin-4-yl)methanamine (CAS No. 132864-60-9) is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their diverse applications in drug discovery and development. The molecule's unique structure, featuring a cyclopentyl group attached to a piperidine ring and a methanamine substituent, contributes to its potential as a versatile scaffold for various chemical modifications and functionalizations.

Recent studies have highlighted the importance of (1-Cyclopentylpiperidin-4-yl)methanamine in the context of drug design, particularly in the development of bioactive molecules with potential therapeutic applications. Researchers have explored its role as a building block for constructing larger, more complex molecules with desired pharmacokinetic properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as an effective precursor for synthesizing bioisosteres, which are structural analogs of biologically active compounds designed to improve pharmacokinetic profiles without altering biological activity significantly.

The synthesis of (1-Cyclopentylpiperidin-4-yl)methanamine involves a multi-step process that typically begins with the preparation of the piperidine ring. This is followed by the introduction of the cyclopentyl group at the 1-position and the methanamine substituent at the 4-position. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly methods for constructing such complex molecules. For example, a 2023 paper in *Green Chemistry* reported the use of palladium-catalyzed cross-coupling reactions to achieve high yields and enantioselectivity in the synthesis of this compound.

In terms of pharmacological activity, (1-Cyclopentylpiperidin-4-yl)methanamine has shown promise as a modulator of various biological targets. Preclinical studies have indicated that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). A 2023 study published in *Bioorganic & Medicinal Chemistry* reported that this compound demonstrates selective inhibition of AChE, suggesting its potential as a lead compound for developing treatments for Alzheimer's disease.

Beyond its direct pharmacological applications, (1-Cyclopentylpiperidin-4-yl)methanamine has also been utilized as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in various reactions makes it valuable in the construction of chiral centers in complex molecules. For instance, a 2023 article in *Organic Letters* described its use in an asymmetric aldol reaction to synthesize enantiomerically enriched β-amino alcohols, which are key intermediates in drug discovery.

From an industrial perspective, the demand for (1-Cyclopentylpiperidin-4-yl)methanamine has been driven by its role as an intermediate in pharmaceutical manufacturing. Its unique combination of structural features makes it an attractive candidate for further functionalization into bioactive agents. Recent advancements in continuous-flow chemistry have further enhanced its scalability, making it more accessible for large-scale production.

In conclusion, (1-Cyclopentylpiperidin-4-yl)methanamine is a versatile and intriguing molecule with significant potential across multiple domains of chemical research and pharmaceutical development. Its structural complexity, coupled with recent breakthroughs in synthetic methodologies and pharmacological applications, underscores its importance as a valuable tool for researchers. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly prominent role in the advancement of science and medicine.